![molecular formula C24H27N3O3S B605714 trans-4-[[[6-[1-(Cyclopropylmethyl)-1,2-dihydro-2-oxo-4-pyridinyl]-2-benzothiazolyl]amino]methyl]cyclohexanecarboxylic acid CAS No. 1800017-49-5](/img/structure/B605714.png)
trans-4-[[[6-[1-(Cyclopropylmethyl)-1,2-dihydro-2-oxo-4-pyridinyl]-2-benzothiazolyl]amino]methyl]cyclohexanecarboxylic acid
Overview
Description
PI4K-IN-1 is a small-molecule inhibitor specifically targeting phosphatidylinositol 4-kinase (PI4K). This enzyme plays a crucial role in the synthesis of phosphatidylinositol 4-phosphate (PI4P), a key regulator of various cellular processes, including membrane trafficking and signal transduction .
Scientific Research Applications
Chemistry
In chemistry, PI4K-IN-1 is used as a tool compound to study the role of PI4K in various biochemical pathways. It helps in elucidating the enzyme’s function and its interactions with other cellular components .
Biology
In biological research, PI4K-IN-1 is employed to investigate the mechanisms of membrane trafficking and signal transduction. It is also used to study the effects of PI4K inhibition on cellular processes such as autophagy and apoptosis .
Medicine
PI4K-IN-1 has shown promise in cancer therapy by inhibiting the growth of cancer cells. It is also being explored as a potential antiviral agent due to its ability to disrupt viral replication by targeting PI4K .
Industry
In the pharmaceutical industry, PI4K-IN-1 is used in drug discovery and development programs aimed at identifying new therapeutic agents for cancer and viral infections .
Safety and Hazards
Based on the available information, this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and protective measures such as wearing gloves, protective clothing, eye protection, and face protection should be taken when handling this compound .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of PI4K-IN-1 involves multiple steps, including the formation of key intermediates and their subsequent functionalization.
Industrial Production Methods
Industrial production of PI4K-IN-1 requires optimization of reaction conditions to ensure high yield and purity. This involves scaling up the laboratory synthesis procedures and implementing stringent quality control measures. The use of advanced techniques such as continuous flow chemistry and automated synthesis platforms can enhance the efficiency and reproducibility of the production process .
Chemical Reactions Analysis
Types of Reactions
PI4K-IN-1 undergoes various chemical reactions, including:
Oxidation: Conversion of alcohol groups to aldehydes or ketones.
Reduction: Reduction of nitro groups to amines.
Substitution: Nucleophilic substitution reactions to introduce different functional groups
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations .
Major Products
The major products formed from these reactions include various derivatives of PI4K-IN-1 with modified functional groups, which can be further evaluated for their biological activity and therapeutic potential .
Mechanism of Action
PI4K-IN-1 exerts its effects by specifically inhibiting the activity of PI4K, thereby reducing the levels of PI4P in cells. This inhibition disrupts various cellular processes that depend on PI4P, such as membrane trafficking and signal transduction. The compound interacts with the ATP-binding site of PI4K, preventing the enzyme from catalyzing the phosphorylation of phosphatidylinositol .
Comparison with Similar Compounds
Similar Compounds
PI-273: Another small-molecule inhibitor of PI4K, which has shown efficacy in inhibiting cancer cell growth.
PI4KIIIα Inhibitors: These inhibitors target the type III isoform of PI4K and are used in antiviral research
Uniqueness
PI4K-IN-1 is unique due to its high specificity for PI4K and its ability to inhibit the enzyme at low concentrations. This specificity reduces the likelihood of off-target effects and enhances its therapeutic potential .
Conclusion
PI4K-IN-1 is a potent and specific inhibitor of phosphatidylinositol 4-kinase, with significant applications in scientific research, medicine, and industry. Its unique mechanism of action and high specificity make it a valuable tool for studying the role of PI4K in various cellular processes and for developing new therapeutic agents.
properties
IUPAC Name |
4-[[[6-[1-(cyclopropylmethyl)-2-oxopyridin-4-yl]-1,3-benzothiazol-2-yl]amino]methyl]cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3S/c28-22-12-19(9-10-27(22)14-16-1-2-16)18-7-8-20-21(11-18)31-24(26-20)25-13-15-3-5-17(6-4-15)23(29)30/h7-12,15-17H,1-6,13-14H2,(H,25,26)(H,29,30) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCUPEZBPGVQFLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CNC2=NC3=C(S2)C=C(C=C3)C4=CC(=O)N(C=C4)CC5CC5)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(Trifluoromethyl)phenyl]-4-[3-(2-chlorobenzyl)-7-hydroxy-3H-1,2,3-triazolo[4,5-d]pyrimidine-5-yl]piperidine-1-carboxamide](/img/structure/B605631.png)
![4-[5-[2-(4-Chloro-2,6-difluorophenoxy)propan-2-yl]-4-methyl-1,2,4-triazol-3-yl]-3-fluorobenzamide](/img/structure/B605633.png)
![4-[[[1-(Quinolin-2-ylmethyl)-5-(trifluoromethyl)indole-7-carbonyl]amino]methyl]cyclohexane-1-carboxylic acid](/img/structure/B605637.png)
![(2E)-2-[7-fluoro-1-(2-methylpropyl)-2-oxoindol-3-ylidene]acetic acid](/img/structure/B605638.png)
![N-[[5-[3-(1-benzylpiperidin-4-yl)propoxy]-1-methylindol-2-yl]methyl]-N-methylprop-2-yn-1-amine](/img/structure/B605646.png)
